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Compound of Interest

Compound Name: Cumylamine

Cat. No.: B032423 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemicals like Cumylamine. This guide

provides immediate, essential safety protocols, operational guidance, and disposal plans to

foster a secure research environment. By adhering to these procedures, you can minimize risks

and ensure the safe and effective use of Cumylamine in your laboratory.

Chemical and Physical Properties
Cumylamine, also known as α,α-Dimethylbenzylamine, is a combustible liquid that can cause

skin and eye irritation.[1][2] It is crucial to be aware of its properties to handle it safely.

Property Value

CAS Number 585-32-0

Molecular Formula C₉H₁₃N

Appearance Colorless to light yellow liquid

Boiling Point 197 °C

Flash Point 84 °C

Specific Gravity 0.94

Toxicity Data
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Understanding the toxicity of Cumylamine is critical for risk assessment and implementing

appropriate safety measures.

Toxicity Metric Value Species

Oral LD50 225 mg/kg Mouse

Oral LD50 250 mg/kg Rat

Intraperitoneal LD50 44 mg/kg Rat

Subcutaneous LD50 230 mg/kg Mouse

Oral TDLO 13 mg/kg Human

LD50: Lethal Dose, 50%; TDLO: Lowest Published Toxic Dose[1]

Personal Protective Equipment (PPE)
When handling Cumylamine, a comprehensive selection of personal protective equipment is

mandatory to prevent exposure. The recommended PPE includes:

Eye and Face Protection: Chemical splash goggles or a face shield should be worn at all

times to protect against splashes.[3]

Hand Protection: Chemical-resistant gloves are essential. While specific breakthrough times

for Cumylamine are not readily available, nitrile, neoprene, or butyl rubber gloves are

generally recommended for handling aromatic amines.[4] It is crucial to consult the glove

manufacturer's specific chemical resistance guide to select the most appropriate material

and thickness for the intended duration of use.[3][5]

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn to protect

against skin contact.[3] Long pants and closed-toe shoes are also required.

Respiratory Protection: If working in an area with inadequate ventilation or when there is a

risk of inhaling vapors, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[6]
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Experimental Protocol for Safe Handling
A systematic approach to handling Cumylamine will minimize the risk of exposure and

accidents.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.

Verify that all necessary PPE is available and in good condition.

Prepare your work area in a well-ventilated chemical fume hood.

Have spill cleanup materials readily available.

Handling:

Wear the appropriate PPE before handling the chemical.

Dispense the required amount of Cumylamine carefully, avoiding splashing.

Keep the container tightly closed when not in use.

Avoid contact with heat, sparks, and open flames as Cumylamine is a combustible liquid.

[1][2]

Post-Handling:

Thoroughly wash your hands and any exposed skin with soap and water after handling.[1]

Clean the work area and any equipment used.

Properly dispose of any contaminated materials according to the disposal plan.

Operational and Disposal Plans
Spill Response Plan
In the event of a Cumylamine spill, follow these steps immediately:
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Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

Assess the Spill: From a safe distance, assess the extent of the spill. If the spill is large or

you are not trained to handle it, contact your institution's Environmental Health and Safety

(EHS) department.

Control the Spill: If the spill is small and you are trained to handle it, wear the appropriate

PPE, including respiratory protection.

Absorb the Spill: Cover the spill with an inert absorbent material, such as vermiculite, sand,

or a commercial spill absorbent.

Collect and Dispose: Carefully collect the absorbed material into a labeled, sealed container

for hazardous waste.

Decontaminate: Clean the spill area with soap and water.

Report: Report the incident to your supervisor and EHS department.

Cumylamine Spill Occurs Evacuate Area & Alert Others Assess Spill Size Is Spill Large or Unmanageable?

Contact EHS & Follow Their Guidance
Yes

Small, Manageable Spill
No

Don Appropriate PPE Contain Spill with Absorbent Material Collect Absorbed Material into Hazardous Waste Container Decontaminate Spill Area Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Cumylamine spill.

Waste Disposal Plan
Proper disposal of Cumylamine and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all Cumylamine waste, including unused product and contaminated materials

(e.g., gloves, absorbent pads, and pipette tips), in a dedicated, clearly labeled, and sealed

hazardous waste container.[7]

The container should be made of a material compatible with Cumylamine.

Label the container with "Hazardous Waste," the chemical name "Cumylamine," and the

date of accumulation.[7]

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal company.[7]

Do not dispose of Cumylamine down the drain or in the regular trash.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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